Cas no 1276056-67-7 (3-Bromo-5-chloroisoquinoline)

3-Bromo-5-chloroisoquinoline is a halogenated isoquinoline derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct bromo and chloro substituents at the 3- and 5-positions enhance its reactivity, making it valuable for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to construct complex heterocyclic frameworks. The compound's high purity and stability under standard conditions ensure reliable performance in medicinal chemistry applications, particularly in the development of bioactive molecules. Its structural features also facilitate further functionalization, offering flexibility in designing targeted compounds for drug discovery and material science. Suitable for controlled environments, it requires handling with appropriate safety precautions due to its halogenated nature.

3-Bromo-5-chloroisoquinoline structure

Product Name:3-Bromo-5-chloroisoquinoline

CAS No:1276056-67-7

MF:C₉H₅BrClN

MW:242.499700307846

MDL:MFCD18793406

CID:1221744

PubChem ID:57415772

Update Time:2025-06-07

3-Bromo-5-chloroisoquinoline Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-chloroisoquinoline
- RP00339
- FCH1343141
- OR300093
- Y3035
- PS-11591
- 1276056-67-7
- CS-0063914
- DB-117172
- AKOS027270161
- DTXSID10725499
- D72092
- MFCD18793406
- DTXCID00676244
- MDL： MFCD18793406
- Inchi： 1S/C9H5BrClN/c10-9-4-7-6(5-12-9)2-1-3-8(7)11/h1-5H
- InChI Key： ILNONYMTPPUBOV-UHFFFAOYSA-N
- SMILES： BrC1=CC2C(=CC=CC=2C=N1)Cl

Computed Properties

Exact Mass: 240.92939g/mol
Monoisotopic Mass: 240.92939g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9
XLogP3: 3.8

3-Bromo-5-chloroisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B12866-250mg	3-Bromo-5-chloroisoquinoline	1276056-67-7	95%	250mg	2812CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B12866-1g	3-Bromo-5-chloroisoquinoline	1276056-67-7	95%	1g	8287CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B12866-250mg	3-Bromo-5-chloroisoquinoline	1276056-67-7	95%	250mg	2812.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B12866-1g	3-Bromo-5-chloroisoquinoline	1276056-67-7	95%	1g	8287.0CNY	2021-07-13
abcr	AB444872-1 g	3-Bromo-5-chloroisoquinoline, min. 95 %; .	1276056-67-7		1g	€818.70	2023-07-18
Apollo Scientific	OR300093-250mg	3-Bromo-5-chloroisoquinoline	1276056-67-7		250mg	£50.00	2025-02-19
Apollo Scientific	OR300093-1g	3-Bromo-5-chloroisoquinoline	1276056-67-7		1g	£600.00	2023-04-20
Chemenu	CM224092-1g	3-Bromo-5-chloroisoquinoline	1276056-67-7	95%	1g	$675	2021-08-04
TRC	B681100-10mg	3-Bromo-5-Chloroisoquinoline	1276056-67-7		10mg	$ 50.00	2022-06-06
TRC	B681100-50mg	3-Bromo-5-Chloroisoquinoline	1276056-67-7		50mg	$ 160.00	2022-06-06